Cas no 2172376-20-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-4-(methylsulfanyl)butanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-4-(methylsulfanyl)butanoic acid
• CAS No: 2172376-20-2
• MF: C₂₁H₂₃NO₄S
• MW: 385.476624727249
• CID: 6323921
• PubChem ID: 165806647
• Update Time: 2025-10-29

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-4-(methylsulfanyl)butanoic acid
• 2172376-20-2
• EN300-1285431
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-4-(methylsulfanyl)butanoic acid

• Inchi： 1S/C21H23NO4S/c1-21(13-27-2,11-19(23)24)22-20(25)26-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18H,11-13H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key： CXHSEEPUDBIKDJ-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 385.13477939g/mol
• Monoisotopic Mass: 385.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 101Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-4-(methylsulfanyl)butanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-4-(methylsulfanyl)butanoic acid (CAS No. 2172376-20-2)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-4-(methylsulfanyl)butanoic acid (CAS No. 2172376-20-2) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique methylsulfanyl group and a carboxylic acid moiety, making it valuable for constructing modified peptides with enhanced stability or functional properties. Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), a cornerstone technique in modern drug discovery and biomaterials research.

In recent years, the demand for customized amino acid derivatives like this compound has surged due to advancements in targeted therapeutics and precision medicine. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2172376-20-2 suppliers," reflecting its relevance in proteomics and biopharmaceutical development. The compound’s thioether linkage (via the methylsulfanyl group) also attracts interest for post-translational modification studies, a hot topic in cancer research and enzyme engineering.

The structural uniqueness of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-4-(methylsulfanyl)butanoic acid lies in its branched alkyl chain and thioether functionality, which can influence peptide folding and interactions. This aligns with growing searches for "non-natural amino acids in drug design" and "peptide stability enhancers." Its CAS No. 2172376-20-2 is often queried alongside terms like "Fmoc-AA building blocks" or "sulfur-containing amino acids," underscoring its niche in chemical biology toolkits.

From a synthetic perspective, this compound exemplifies the convergence of organic chemistry and biotechnology. The Fmoc protection strategy (highlighted in "Fmoc deprotection methods" searches) ensures mild reaction conditions, critical for preserving sensitive biomolecular structures. Moreover, its carboxylic acid group enables facile conjugation to nanoparticles or fluorescent probes, addressing trends in "multifunctional peptide hybrids" and "theranostic agents."

Quality control of CAS 2172376-20-2 is paramount, as impurities can affect peptide yield and purity—key concerns in "GMP-grade amino acids" queries. Analytical techniques like HPLC and mass spectrometry are typically employed, topics frequently searched alongside "peptide characterization." The compound’s stability under SPPS conditions also makes it a reliable choice for automated synthesizers, a focus area in "high-throughput peptide production."

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-4-(methylsulfanyl)butanoic acid bridges fundamental research and industrial applications, answering contemporary needs in biologics and material science. Its design caters to evolving search trends like "peptide-based therapeutics" and "smart biomaterials," ensuring sustained relevance in scientific and commercial landscapes.